Cas no 138615-26-6 (4-3-(1-Pyrenyl)propyl-3H-1,2,4-triazole-3,5(4H)-dione)

• Product Name: 4-3-(1-Pyrenyl)propyl-3H-1,2,4-triazole-3,5(4H)-dione
• CAS No: 138615-26-6
• MF: C₂₁H₁₅N₃O₂
• MW: 341.362704515457
• CID: 1059109
• PubChem ID: 10807158
• Update Time: 2025-06-08

4-3-(1-Pyrenyl)propyl-3H-1,2,4-triazole-3,5(4H)-dione Chemical and Physical Properties

Names and Identifiers

• 4-[3-(1-Pyrenyl)propyl]-3H-1,2,4-triazole-3,5(4H)-dione
• 4-(3-Pyren-1-ylpropyl)-4,5-dihydro-3H-1,2,4-triazole-3,5-dione
• 4-BENZOYL-DL-PHENYLALAINE HYDROCHLORIDE
• 138615-26-6
• DB-241580
• 4-(3-pyren-1-ylpropyl)-1,2,4-triazole-3,5-dione
• 4-3-(1-Pyrenyl)propyl-3H-1,2,4-triazole-3,5(4H)-dione

• Inchi： 1S/C21H15N3O2/c25-20-22-23-21(26)24(20)12-2-5-13-6-7-16-9-8-14-3-1-4-15-10-11-17(13)19(16)18(14)15/h1,3-4,6-11H,2,5,12H2
• InChI Key： DMXQNKNVUICAKV-UHFFFAOYSA-N
• SMILES： O=C1N=NC(N1CCCC1=CC=C2C=CC3=CC=CC4C=CC1=C2C=43)=O

Computed Properties

• Exact Mass: 341.116426730g/mol
• Monoisotopic Mass: 341.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 4-3-(1-Pyrenyl)propyl-3H-1,2,4-triazole-3,5(4H)-dione

Comprehensive Overview of 4-3-(1-Pyrenyl)propyl-3H-1,2,4-triazole-3,5(4H)-dione (CAS No. 138615-26-6)

The compound 4-3-(1-Pyrenyl)propyl-3H-1,2,4-triazole-3,5(4H)-dione, identified by its CAS No. 138615-26-6, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This molecule combines a pyrenyl group with a 1,2,4-triazole-3,5(4H)-dione core, creating a unique structure with potential applications in photoluminescence, molecular electronics, and advanced polymer research. Its distinct properties make it a subject of interest for researchers exploring fluorescent probes, organic semiconductors, and photoactive materials.

One of the most intriguing aspects of 4-3-(1-Pyrenyl)propyl-3H-1,2,4-triazole-3,5(4H)-dione is its photophysical behavior. The pyrenyl moiety is known for its strong fluorescence and ability to form excimers, which are excited-state dimers that exhibit unique emission properties. When integrated into the 1,2,4-triazole-3,5(4H)-dione framework, this compound demonstrates enhanced stability and tunable optical characteristics. Researchers are particularly interested in its potential for developing OLEDs (Organic Light-Emitting Diodes) and sensors for environmental monitoring, as these applications align with the growing demand for sustainable and energy-efficient technologies.

In the context of materials science, CAS No. 138615-26-6 has been explored for its role in supramolecular chemistry. The compound's ability to participate in π-π stacking interactions, thanks to its pyrenyl group, makes it a valuable building block for designing self-assembling nanostructures. These nanostructures have potential applications in drug delivery systems and nanotechnology, areas that are currently at the forefront of scientific innovation. Additionally, its triazole-dione core offers reactivity that can be harnessed for further functionalization, enabling the creation of custom-tailored materials for specific industrial needs.

The synthesis of 4-3-(1-Pyrenyl)propyl-3H-1,2,4-triazole-3,5(4H)-dione involves multi-step organic reactions, often starting from 1-pyrenebutyric acid or its derivatives. The process typically includes the formation of the triazole-3,5(4H)-dione ring through cyclization reactions, followed by purification via chromatography or crystallization. Given the compound's sensitivity to light and oxygen, handling and storage require careful attention to preserve its integrity. This aspect is particularly relevant for laboratories focusing on high-purity chemicals for research and development.

From an industrial perspective, CAS No. 138615-26-6 is of interest to companies specializing in advanced functional materials. Its compatibility with polymer matrices and ability to modify surface properties make it a candidate for coatings, adhesives, and specialty films. Moreover, the rise of green chemistry has spurred investigations into eco-friendly synthesis routes for such compounds, aligning with global sustainability goals. Researchers are also exploring its potential in bioconjugation, where its fluorescent properties could be leveraged for labeling biomolecules in diagnostic assays.

In summary, 4-3-(1-Pyrenyl)propyl-3H-1,2,4-triazole-3,5(4H)-dione represents a versatile and scientifically valuable compound with broad applicability. Its unique combination of pyrenyl and triazole-dione functionalities opens doors to innovations in optoelectronics, nanomaterials, and beyond. As the demand for smart materials and sustainable technologies grows, this compound is poised to play a pivotal role in shaping future advancements across multiple disciplines.